Cas no 356561-08-5 (2-Amino-5-iodo-4-methylpyridine)

• Product Name: 2-Amino-5-iodo-4-methylpyridine
• CAS No: 356561-08-5
• MF: C₆H₇IN₂
• MW: 234.037653207779
• MDL: MFCD06637727
• CID: 92800
• PubChem ID: 17750195
• Update Time: 2025-05-20

2-Amino-5-iodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-iodo-4-methylpyridine
• 5-BROMO-2-HYDROXY-4-METHYLPYRIDINE
• 5-Iodo-4-methylpyridin-2-amine
• 5-IODO-4-METHYL-PYRIDIN-2-YLAMINE
• 2-amino-5-iodo-4-picoline
• 2-PYRIDINAMINE,5-IODO-4-METHYL
• 5-iodo-4-methyl-2-pyridinamine
• 5-iodo-4-methyl-2-pyridylamine
• 5-Iodo-4-methylpyridin-2-ylamine
• 2-PYRIDINAMINE, 5-IODO-4-METHYL-
• PubChem9289
• 2-amino-4-methyl-5-iodopyridine
• HYRZCIXFHXERJT-UHFFFAOYSA-N
• 2-Pyridinamine,5-iodo-4-methyl-
• SBB070617
• 5-iodanyl-4-methyl-pyridin-2-amine
• AK
• BDBM626023
• EN300-140187
• W-202467
• AC-27500
• AKOS015853810
• SCHEMBL503465
• Z1269220565
• 356561-08-5
• 5-Iodo-4-methyl-pyridin-2-ylamine, AldrichCPR
• 5-ANISYLIDENE-2-THIOBARBITURICACID
• BS-2058
• FT-0646146
• A822923
• MFCD06637727
• AB25384
• AMY17005
• DTXSID50590340
• CS-0041755
• DB-082142
• A2880

• MDL： MFCD06637727
• Inchi： 1S/C6H7IN2/c1-4-2-6(8)9-3-5(4)7/h2-3H,1H3,(H2,8,9)
• InChI Key： HYRZCIXFHXERJT-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1C)N

Computed Properties

• Exact Mass: 233.96500
• Monoisotopic Mass: 233.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.898
• Melting Point: 119.0 to 123.0 deg-C
• Boiling Point: 307.7 °C at 760 mmHg
• Flash Point: 307.7 °C at 760 mmHg
• Refractive Index: 1.674
• PSA: 38.91000
• LogP: 2.15800
• Solubility: Not determined
• Sensitiveness: Light Sensitive

2-Amino-5-iodo-4-methylpyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-41
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Amino-5-iodo-4-methylpyridine

Comprehensive Overview of 2-Amino-5-iodo-4-methylpyridine (CAS No. 356561-08-5): Properties, Applications, and Research Insights

2-Amino-5-iodo-4-methylpyridine (CAS No. 356561-08-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative, characterized by its amino and iodo functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, C6H7IN2, combines a pyridine core with strategic substitutions, making it valuable for constructing complex molecules. Researchers frequently explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, due to the iodo substituent at the 5-position.

The compound’s 2-amino group enhances its utility as a building block for nitrogen-containing scaffolds, which are prevalent in drug discovery. Recent studies highlight its role in synthesizing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics. For instance, its incorporation into small-molecule libraries aids in high-throughput screening for cancer targets. Additionally, the 4-methyl group contributes to steric stability, influencing the compound’s solubility and bioavailability—a critical factor in medicinal chemistry.

From an industrial perspective, 2-Amino-5-iodo-4-methylpyridine is pivotal in developing crop protection chemicals. Its structural motifs are found in herbicides and fungicides, addressing global challenges like food security and sustainable agriculture. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, ensuring compliance with regulatory standards. The compound’s stability under controlled conditions further supports its use in large-scale manufacturing.

Environmental and safety considerations are paramount when handling 356561-08-5. While not classified as hazardous, proper storage in anhydrous environments is recommended to prevent degradation. Researchers often inquire about its shelf life and compatibility with common solvents—questions frequently searched in academic forums. Recent advancements in green chemistry have also explored catalytic methods to reduce waste during its synthesis, reflecting the industry’s shift toward eco-friendly practices.

In summary, 2-Amino-5-iodo-4-methylpyridine (CAS No. 356561-08-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug development, material science, and agrochemicals, making it a subject of ongoing research. As interest in tailored heterocycles grows, this compound remains a cornerstone for scientists tackling challenges in health and sustainability.